Cas no 4230-97-1 (Octanoic acid,2-propen-1-yl ester)

Octanoic acid,2-propen-1-yl ester Properties

Names and Identifiers

• Octanoic acid,2-propen-1-yl ester
• ALLYL CAPRYLATE
• prop-2-enyl octanoate
• 2-Propenyl octanoate
• 2-Propenyl octylate
• allyl octanoate
• Allyl octylate
• EINECS 224-184-9
• FEMA No. 2037
• Octanoic acid,2-propenyl ester
• OCTANOIC ACID,ALLYL ESTER
• Octansaeure-allylester
• NSC 32645
• Octanoic acid allyl ester
• +Expand

• InChIKey： PZGMUSDNQDCNAG-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H20O2/c1-3-5-6-7-8-9-11(12)13-10-4-2/h4H,2-3,5-10H2,1H3
• SMILES： CCCCCCCC(OCC=C)=O

Computed Properties

• Exact Mass: 184.14600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 9
• Heavy Atom Count: 13
• Complexity: 141
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 3.07610
• PSA: 26.30000
• Refractive Index: n20/D 1.432(lit.)
• Boiling Point: 234 ºC
• Melting Point: -58.7°C (estimate)
• Flash Point: 95 ºC
• FEMA: 2037 | ALLYL OCTANOATE
• Color/Form: Colorless or light yellow transparent liquid
• Solubility: Uncertain
• Density: 0.883

Octanoic acid,2-propen-1-yl ester Security Information

• RTECS：RH0365000
• WGK Germany：3
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Risk Phrases： R36/37/38

Octanoic acid,2-propen-1-yl ester Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%